Cas no 104174-19-8 (3-(4-methoxyphenyl)butan-2-ol)

• Product Name: 3-(4-methoxyphenyl)butan-2-ol
• CAS No: 104174-19-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6223757
• PubChem ID: 13481813
• Update Time: 2024-01-14

3-(4-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)butan-2-ol
• AKOS015784661
• EN300-1634175
• 104174-19-8
• 3-(p-methoxyphenyl)-2-butanol
• CS-0278450

• Inchi： 1S/C11H16O2/c1-8(9(2)12)10-4-6-11(13-3)7-5-10/h4-9,12H,1-3H3
• InChI Key： XAZDONJLDVQBEE-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes